Cas no 2228140-30-3 (2-(2-chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228140-30-3
• MF: C₉H₉ClF₂O₂
• MW: 222.616369009018
• CID: 5860657
• PubChem ID: 165654127
• Update Time: 2025-08-05

2-(2-chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol
• EN300-1950060
• 2228140-30-3

• Inchi： 1S/C9H9ClF2O2/c1-14-7-4-2-3-6(10)8(7)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： VILYNHDLIFIBBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CO)(F)F)OC

Computed Properties

• Exact Mass: 222.0259135g/mol
• Monoisotopic Mass: 222.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228140-30-3)

2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228140-30-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and methoxylated aromatic ring and a difluorinated ethyl alcohol moiety. These features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol is noteworthy for its ability to modulate specific protein interactions and enzymatic activities. The presence of the chlorine atom on the aromatic ring enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. Meanwhile, the methoxy group provides additional stability and can influence the compound's binding affinity to target proteins. The difluorinated ethyl alcohol moiety introduces unique electronic and steric properties that can fine-tune the compound's pharmacological profile.

Recent studies have explored the potential of 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol in various therapeutic contexts. One notable area of research is its use as a lead compound for the development of anti-inflammatory agents. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol is in the treatment of neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmarks of diseases such as Alzheimer's and Parkinson's. The mechanism by which it achieves this protection involves modulating specific signaling pathways that regulate cellular stress responses and protein homeostasis.

In addition to its therapeutic potential, 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol has also been studied for its use as a tool compound in chemical biology. Its unique structure makes it an excellent probe for investigating protein-ligand interactions and for validating new drug targets. For instance, it has been used to study the binding kinetics of G protein-coupled receptors (GPCRs) and to identify novel allosteric sites on these receptors that could be exploited for drug design.

The synthesis of 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol has been optimized to achieve high yields and purity levels, making it suitable for both research and industrial applications. Common synthetic routes involve multi-step processes that include halogenation, methylation, and difluorination reactions. These methods have been refined to minimize side reactions and ensure the structural integrity of the final product.

Clinical trials involving compounds with similar structures have provided valuable insights into the safety and efficacy profiles of such molecules. While specific data on 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol are still limited, preclinical studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that it has a promising future in drug development pipelines.

In conclusion, 2-(2-Chloro-6-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228140-30-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting inflammation, neurodegeneration, and other diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.